Cas no 832684-23-8 (1-(azidomethyl)-3-phenoxybenzene)

1-(azidomethyl)-3-phenoxybenzene structure
832684-23-8 structure
Product Name:1-(azidomethyl)-3-phenoxybenzene
CAS No:832684-23-8
MF:C13H11N3O
MW:225.245942354202
CID:675564
PubChem ID:58120081
Update Time:2025-04-19

1-(azidomethyl)-3-phenoxybenzene Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-(azidomethyl)-3-phenoxy-
    • 1-(azidomethyl)-3-phenoxybenzene
    • BIDBYEQKROEGKD-UHFFFAOYSA-N
    • DTXSID00728838
    • 832684-23-8
    • EN300-1863246
    • Inchi: 1S/C13H11N3O/c14-16-15-10-11-5-4-8-13(9-11)17-12-6-2-1-3-7-12/h1-9H,10H2
    • InChI Key: BIDBYEQKROEGKD-UHFFFAOYSA-N
    • SMILES: O(C1C=CC=CC=1)C1=CC=CC(CN=[N+]=[N-])=C1

Computed Properties

  • Exact Mass: 225.090211983g/mol
  • Monoisotopic Mass: 225.090211983g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 270
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 23.6Ų

1-(azidomethyl)-3-phenoxybenzene Pricemore >>

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